molecular formula C8H7ClFNO B14818200 3-Chloro-4-cyclopropoxy-5-fluoropyridine

3-Chloro-4-cyclopropoxy-5-fluoropyridine

Cat. No.: B14818200
M. Wt: 187.60 g/mol
InChI Key: SSCRLFKYYDRUDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Chloro-4-cyclopropoxy-5-fluoropyridine is a halogenated pyridine derivative characterized by a pyridine ring substituted with chloro (Cl), cyclopropoxy (C₃H₅O), and fluoro (F) groups at positions 3, 4, and 5, respectively. Its molecular formula is C₈H₆ClFNO, with a molecular weight of 201.6 g/mol. The compound’s unique substituent profile imparts distinct electronic and steric properties:

  • Cyclopropoxy Group: A strained three-membered cyclic ether that introduces steric bulk and unique electronic effects compared to linear alkoxy groups (e.g., methoxy or ethoxy). Cyclopropane rings are known for their propensity to undergo ring-opening under acidic or thermal conditions, which may influence stability or downstream reactivity .

This compound is likely employed as a key intermediate in pharmaceuticals or agrochemicals, where halogenated pyridines are commonly used to modulate bioactivity, solubility, and metabolic stability.

Properties

Molecular Formula

C8H7ClFNO

Molecular Weight

187.60 g/mol

IUPAC Name

3-chloro-4-cyclopropyloxy-5-fluoropyridine

InChI

InChI=1S/C8H7ClFNO/c9-6-3-11-4-7(10)8(6)12-5-1-2-5/h3-5H,1-2H2

InChI Key

SSCRLFKYYDRUDI-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=NC=C2F)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-4-cyclopropoxy-5-fluoropyridine can be achieved through several methods. One common approach involves the nucleophilic substitution reaction of 4-chloro-3-fluoropyridine with cyclopropanol under basic conditions. The reaction typically requires a base such as potassium carbonate (K2CO3) and a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

3-Chloro-4-cyclopropoxy-5-fluoropyridine undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium methoxide can yield 3-methoxy-4-cyclopropoxy-5-fluoropyridine .

Scientific Research Applications

3-Chloro-4-cyclopropoxy-5-fluoropyridine has several scientific research applications:

Mechanism of Action

The mechanism of action of 3-Chloro-4-cyclopropoxy-5-fluoropyridine involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit or activate specific pathways, leading to desired biological effects. For instance, it may bind to enzyme active sites, altering their activity and affecting metabolic processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Profiles and Functional Group Analysis

The table below compares 3-Chloro-4-cyclopropoxy-5-fluoropyridine with two structurally related compounds:

Compound Name Molecular Formula Substituents (Position) Key Functional Groups Notable Properties
3-Chloro-4-cyclopropoxy-5-fluoropyridine C₈H₆ClFNO Cl (3), cyclopropoxy (4), F (5) Pyridine, strained ether, halogens High electrophilicity, steric bulk
5-(3-Fluoro-4-methoxyphenyl)-2-hydroxypyridine C₁₂H₁₀FNO₂ F (3), methoxy (4) on phenyl; OH (2) on pyridine Hydroxypyridine, methoxy, phenyl Hydrogen bonding (OH), moderate polarity
5-Chloro-4-{[3-chloro-4-fluoro-phenylimino]-methyl}-pyridin-3-ol C₁₂H₈Cl₂FN₂O Cl (5), imino-phenyl (4), OH (3) Imino group, dihalogenated phenyl Conjugated system, potential tautomerism
Key Observations:

Electronic Effects: The target compound’s Cl and F substituents create a strong electron-deficient pyridine core, favoring electrophilic aromatic substitution or metal-catalyzed coupling. In contrast, 5-(3-Fluoro-4-methoxyphenyl)-2-hydroxypyridine’s hydroxyl group enhances polarity and hydrogen-bonding capacity, increasing aqueous solubility .

Steric and Stability Considerations :

  • The cyclopropoxy group in the target compound imposes greater steric hindrance than methoxy or linear alkoxy groups, which may slow reaction kinetics or influence regioselectivity in substitutions.
  • Cyclopropane’s ring strain could render the target compound susceptible to ring-opening under harsh conditions, whereas methoxy and hydroxyl groups are more stable .

Reactivity in Synthesis: The patent in demonstrates that halogenated pyridines (e.g., 3-Chloro-5-hydroxy-pyridine-4-carbaldehyde) readily react with amines to form imino intermediates . By analogy, the target compound’s Cl substituent at position 3 may undergo nucleophilic displacement with amines or alkoxides. The hydroxyl group in 5-(3-Fluoro-4-methoxyphenyl)-2-hydroxypyridine could serve as a leaving group in alkylation or acylation reactions, unlike the stable Cl group in the target compound .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.